N-(2-(2-oxo-2-(((tetrahydrofuran-2-yl)methyl)amino)ethyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)-4-(trifluoromethyl)benzamide

• IUPAC Name: N-[2-[2-oxo-2-(oxolan-2-ylmethylamino)ethyl]-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]-4-(trifluoromethyl)benzamide
• InChI: InChI=1S/C20H21F3N4O3S/c21-20(22,23)13-5-3-12(4-6-13)19(29)25-18-15-10-31-11-16(15)26-27(18)9-17(28)24-8-14-2-1-7-30-14/h3-6,14H,1-2,7-11H2,(H,24,28)(H,25,29)
• InChI Key: RUDAOBTWLNEINR-UHFFFAOYSA-N
• Canonical SMILES: C1CC(OC1)CNC(=O)CN2C(=C3CSCC3=N2)NC(=O)C4=CC=C(C=C4)C(F)(F)F
• Molecular Formula: C20H21F3N4O3S
• Molecular Weight: 454.5 g/mol

Description

N-(2-(2-oxo-2-(((tetrahydrofuran-2-yl)methyl)amino)ethyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)-4-(trifluoromethyl)benzamide is a useful research compound. Its molecular formula is C20H21F3N4O3S and its molecular weight is 454.47. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial Activity

A study on the synthesis and antimicrobial evaluation of new thienopyrimidine derivatives, including structures related to the queried compound, found pronounced antimicrobial activity in some derivatives (Bhuiyan et al., 2006).

Antibacterial Agents

The design and synthesis of 2-amino benzo[d]thiazolyl substituted pyrazol-5-ones, similar in structure to the queried compound, resulted in novel analogs displaying promising antibacterial activity, especially against Staphylococcus aureus and Bacillus subtilis (Palkar et al., 2017).

Antiallergic Agents

Research into antiallergic agents led to the synthesis of 5-oxo-5H-[1]benzopyrano[2,3-b]pyridines, exhibiting antiallergic activity in tests. This research demonstrates the potential of compounds structurally related to the queried compound in treating allergies (Nohara et al., 1985).

Anti-Inflammatory and Anticancer Applications

A series of novel derivatives, including structures akin to the queried compound, were synthesized and tested for their anti-inflammatory, analgesic, antioxidant, anticancer, and anti-HCV activities. These studies suggest the potential use of similar compounds in various therapeutic applications (Küçükgüzel et al., 2013).

Water-Soluble Polymers

Research into the synthesis of water-soluble poly(m-benzamide)s, which are chemically related to the queried compound, has shown these compounds to exhibit thermosensitivity in aqueous solutions, indicating potential applications in material sciences (Sugi et al., 2006).

Anti-Influenza Virus Activity

The synthesis of benzamide-based 5-aminopyrazoles and their corresponding derivatives demonstrated significant antiviral activities against bird flu influenza (H5N1), suggesting potential use in antiviral therapies (Hebishy et al., 2020).

Antitumor Agents

Compounds synthesized as pyrazolo[3,4-d]pyrimidine and pyrazole derivatives, structurally related to the queried compound, showed significant effects in mouse tumor model cancer cell lines and two human cancer cell lines, indicating potential as antitumor agents (Nassar et al., 2015).